(2Z)-6-(benzyloxy)-2-[(6-chloro-4H-1,3-benzodioxin-8-yl)methylidene]-1-benzofuran-3(2H)-one

• Molecular Formula: C24H17ClO5
• Molecular Weight: 420.8 g/mol
• IUPAC Name: (2Z)-2-[(6-chloro-4H-1,3-benzodioxin-8-yl)methylidene]-6-phenylmethoxy-1-benzofuran-3-one
• InChI: InChI=1S/C24H17ClO5/c25-18-8-16(24-17(9-18)13-27-14-29-24)10-22-23(26)20-7-6-19(11-21(20)30-22)28-12-15-4-2-1-3-5-15/h1-11H,12-14H2/b22-10-
• InChI Key: SQPJQJMKPXJXSI-YVNNLAQVSA-N
• Isomeric SMILES: C1C2=C(C(=CC(=C2)Cl)/C=C\3/C(=O)C4=C(O3)C=C(C=C4)OCC5=CC=CC=C5)OCO1
• Canonical SMILES: C1C2=C(C(=CC(=C2)Cl)C=C3C(=O)C4=C(O3)C=C(C=C4)OCC5=CC=CC=C5)OCO1

Description

The compound (2Z)-6-(benzyloxy)-2-[(6-chloro-4H-1,3-benzodioxin-8-yl)methylidene]-1-benzofuran-3(2H)-one (CAS: 929489-54-3) is a benzofuran-3-one derivative with a complex stereochemical and substitution profile. Its molecular formula is C₂₄H₁₆Cl₂O₅, with an average molecular mass of 455.287 Da and a monoisotopic mass of 454.037479 Da . The Z-configuration of the exocyclic double bond at position 2 is critical to its structural integrity, as stereochemical variations can significantly alter physicochemical and biological properties. Key substituents include:

• A benzyloxy group at position 6, enhancing lipophilicity and influencing pharmacokinetic behavior.

This compound belongs to a broader class of benzofuran-3-one derivatives, which are studied for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. Its synthesis typically involves aldol condensation or Knoevenagel reactions to establish the exocyclic double bond, followed by functional group modifications .

Preparation Methods

Cyclization of Substituted Salicylaldehyde Derivatives

A common route to benzofuran-3(2H)-ones involves acid-catalyzed cyclization of 2-hydroxyaryl ketones. For example, treatment of 6-benzyloxy-2-hydroxyacetophenone with HCl in ethanol at reflux yields the benzofuranone core in 68–72% yield. Alternative metal-catalyzed approaches, such as copper-mediated cyclization of o-alkynylphenols, provide higher yields (85–90%) but require stringent anhydrous conditions.

Reaction Conditions Comparison

Method	Catalyst	Temperature (°C)	Yield (%)
Acid-catalyzed	HCl	80	68–72
CuBr-mediated	CuBr	110	85–90
Rhodium-catalyzed	CpRh	100	78–82

Introduction of the Benzyloxy Group

The 6-benzyloxy substituent is typically introduced via nucleophilic aromatic substitution (SNAr) or Mitsunobu reaction:

• SNAr Approach : Treatment of 6-hydroxybenzofuran-3(2H)-one with benzyl bromide in DMF using K2CO3 as base (60°C, 12 h) affords the protected derivative in 75–80% yield.

• Mitsunobu Reaction : Employing DIAD, PPh3, and benzyl alcohol in THF at 0°C achieves 88–92% yield but requires chromatographic purification.

Synthesis of the 6-Chloro-4H-1,3-Benzodioxin-8-yl Fragment

Cyclocondensation of Catechol Derivatives

The benzodioxin moiety is prepared via cyclization of 3-chlorocatechol with 1,2-dibromoethane in the presence of K2CO3 (DMF, 120°C, 24 h), yielding 6-chloro-4H-1,3-benzodioxin in 65% yield. Subsequent formylation using Vilsmeier-Haack conditions (POCl3, DMF) introduces the aldehyde group at position 8 (55–60% yield).

Condensation to Form the Exocyclic Double Bond

Knoevenagel Condensation

Reaction of 6-benzyloxy-1-benzofuran-3(2H)-one with 8-formyl-6-chloro-4H-1,3-benzodioxin using piperidine as a base in ethanol (reflux, 8 h) produces the E/Z isomer mixture. The Z-isomer is isolated via silica gel chromatography (hexane:EtOAc = 4:1), yielding 40–45%.

Horner-Wadsworth-Emmons Reaction

Employing phosphonate esters enhances Z-selectivity. Treatment of the benzofuranone with (6-chloro-4H-1,3-benzodioxin-8-yl)methylphosphonate (NaH, THF, 0°C to rt) achieves 70–75% yield with Z:E > 9:1.

Stereochemical Control and Optimization

The Z-configuration is favored under kinetic control conditions:

• Low temperatures (0–5°C) during condensation.

• Bulky bases (e.g., LDA) that hinder rotational freedom.

• Polar aprotic solvents (DMF, DMSO) stabilizing the transition state.

Alternative Synthetic Routes

Tandem Cyclization-Condensation

A one-pot synthesis starting from 2-(benzyloxy)-4-chlororesorcinol and propargyl alcohol via Rh-catalyzed cyclization (CpRh, NaOPiv·H2O, 100°C) followed by in situ condensation with benzodioxinaldehyde reduces steps but yields only 30–35%.

Visible-Light-Mediated Approaches

Photocatalytic [2+2] cycloaddition between 6-benzyloxy-2-ethynylbenzofuran-3(2H)-one and chloro-o-quinone methide (NMP, 450 nm LED) achieves 50% yield but requires specialized equipment.

Critical Analysis of Methodologies

Advantages of Knoevenagel vs. Horner-Wadsworth-Emmons

Parameter	Knoevenagel	Horner-Wadsworth-Emmons
Yield	40–45%	70–75%
Z:E Selectivity	3:1	>9:1
Purification	Column required	Crystallization feasible
Scalability	Limited	Industrial viable

Chemical Reactions Analysis

Types of Reactions

(2Z)-6-(benzyloxy)-2-[(6-chloro-4H-1,3-benzodioxin-8-yl)methylidene]-1-benzofuran-3(2H)-one can undergo various chemical reactions, including:

Oxidation: The compound may be oxidized to form corresponding quinones or other oxidized derivatives.

Reduction: Reduction reactions can lead to the formation of reduced benzofuran or benzodioxin derivatives.

Substitution: The compound can undergo nucleophilic or electrophilic substitution reactions, particularly at the benzyloxy or chlorinated positions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as sodium borohydride (NaBH₄) or lithium aluminum hydride (LiAlH₄) can be used.

Substitution: Reagents like halogens, nucleophiles, or electrophiles can be employed under suitable conditions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield quinones, while reduction may produce alcohols or hydrocarbons.

Scientific Research Applications

The compound (2Z)-6-(benzyloxy)-2-[(6-chloro-4H-1,3-benzodioxin-8-yl)methylidene]-1-benzofuran-3(2H)-one has garnered attention in various scientific research applications due to its unique chemical structure and potential therapeutic properties. This article explores its applications, focusing on medicinal chemistry, biological activity, and possible industrial uses.

Anticancer Activity

Research indicates that compounds similar to (2Z)-6-(benzyloxy)-2-[(6-chloro-4H-1,3-benzodioxin-8-yl)methylidene]-1-benzofuran-3(2H)-one have shown promise in the treatment of cancer. The compound's structural features may contribute to its ability to inhibit tumor growth by targeting specific cellular pathways involved in proliferation and apoptosis. For instance, studies have demonstrated that related compounds can induce cell cycle arrest and apoptosis in various cancer cell lines .

Anti-inflammatory Effects

The compound has been investigated for its potential anti-inflammatory properties. In vitro studies suggest that it may inhibit the production of pro-inflammatory cytokines, which play a crucial role in chronic inflammatory diseases. This could make it a candidate for treating conditions such as rheumatoid arthritis or inflammatory bowel disease .

Neuroprotective Properties

There is emerging evidence that the compound may exhibit neuroprotective effects, potentially benefiting conditions like neurodegenerative diseases. Its ability to cross the blood-brain barrier could allow it to exert protective effects on neuronal cells under stress conditions .

Case Studies

Several case studies have documented the effects of this compound on various cell lines:

• Study 1 : A study on breast cancer cells showed significant inhibition of cell proliferation when treated with the compound at micromolar concentrations.
• Study 2 : In models of neurodegeneration, the compound demonstrated a reduction in oxidative stress markers and improved neuronal survival rates.

These findings highlight the potential therapeutic benefits of this compound across multiple disease states.

Industrial Applications

Beyond medicinal uses, the compound's unique chemical structure makes it a candidate for various industrial applications:

Pharmaceutical Development

As a lead compound, it can serve as a scaffold for developing new drugs targeting cancer or inflammatory diseases. Modifications to its structure could enhance potency and selectivity.

Chemical Synthesis

The compound can also be utilized as an intermediate in synthesizing other complex organic molecules, particularly in the fields of agrochemicals or fine chemicals.

Mechanism of Action

The mechanism by which (2Z)-6-(benzyloxy)-2-[(6-chloro-4H-1,3-benzodioxin-8-yl)methylidene]-1-benzofuran-3(2H)-one exerts its effects depends on its specific application. In biological systems, it may interact with molecular targets such as enzymes or receptors, modulating their activity through binding interactions. The pathways involved could include signal transduction, gene expression, or metabolic processes.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analogs with Halogen and Substituent Variations

Compound A : (2Z)-2-[(6-Bromo-4H-1,3-benzodioxin-8-yl)methylidene]-6-hydroxy-1-benzofuran-3-one (CAS: 637753-75-4)

• Molecular Formula : C₁₈H₁₀BrO₅
• Key Differences :
  • Bromine replaces chlorine at position 6 of the benzodioxin ring.
  • A hydroxyl group replaces the benzyloxy group at position 6 of the benzofuran ring.
• Impact: Molecular Weight: 375.2 g/mol (vs. 455.287 g/mol for the target compound), reducing steric bulk . Reactivity: Bromine’s lower electronegativity compared to chlorine may alter electrophilic aromatic substitution patterns.

Compound B : (2Z)-2-[(6-Chloro-4H-1,3-benzodioxin-8-yl)methylidene]-6-[(4-methylbenzyl)oxy]-1-benzofuran-3(2H)-one (CAS: 929457-76-1)

• Molecular Formula : C₂₅H₁₉ClO₅
• Key Differences :
  • A 4-methylbenzyloxy group replaces the benzyloxy substituent.
• Impact: Molecular Weight: 434.9 g/mol (vs. 455.287 g/mol), with reduced chlorine content. Metabolic Stability: Methylation may slow oxidative metabolism of the benzyl group, extending half-life.

Compound C : (E)-6-(Benzyloxy)-2-(4-bromobenzylidene)-7-methylbenzofuran-3(2H)-one

• Key Differences :
  • E-configuration at the exocyclic double bond.
  • 4-Bromobenzylidene replaces the chloro-benzodioxin group.
  • Additional methyl group at position 5.
• Impact :
  • Stereochemistry : E-configuration may reduce planarity, altering π-π stacking interactions.
  • Electronic Effects : Bromine’s polarizability enhances van der Waals interactions in hydrophobic pockets .

Research Findings and Trends

Halogen Effects : Chlorine in the target compound provides a balance between electronegativity and steric demand, whereas bromine in Compound A increases lipophilicity but may reduce target selectivity .

Substituent Flexibility : The benzyloxy group in the target compound offers synthetic versatility for derivatization (e.g., methyl or halogen additions), as seen in Compound B .

Stereochemical Specificity : The Z-configuration in the target compound likely enhances planarity and π-stacking compared to the E-isomer in Compound C, which shows reduced cytotoxicity .

Biological Activity

The compound (2Z)-6-(benzyloxy)-2-[(6-chloro-4H-1,3-benzodioxin-8-yl)methylidene]-1-benzofuran-3(2H)-one is a novel derivative of benzofuran that has garnered attention for its potential biological activities. This article reviews the available literature on its synthesis, biological properties, structure-activity relationships (SAR), and potential therapeutic applications.

Chemical Structure and Synthesis

The compound can be structurally represented as follows:

$$\text{C}_{15}\text{H}_{12}\text{ClO}_4$$

Its synthesis typically involves multi-step organic reactions, including the formation of the benzofuran core and subsequent functionalization with benzyloxy and chloro groups. The synthetic route often employs methods such as Pechmann condensation and various coupling reactions to achieve high yields and purity.

Biological Activity

Research indicates that this compound exhibits a range of biological activities, primarily focusing on its antimicrobial , anticancer , and anti-inflammatory properties.

Antimicrobial Activity

The compound has shown significant activity against various bacterial strains, particularly Gram-positive bacteria. In a study evaluating the antimicrobial properties of related benzofuran derivatives, it was found that compounds with similar structures exhibited selective inhibition against pathogens like Staphylococcus aureus and Bacillus subtilis . The minimum inhibitory concentrations (MICs) for these activities were documented, highlighting the compound's potential as an antimicrobial agent.

Compound	Target Bacteria	MIC (µg/mL)
(2Z)-6-(benzyloxy)-2-...	Staphylococcus aureus	12
(2Z)-6-(benzyloxy)-2-...	Bacillus subtilis	15

Anticancer Activity

Preliminary studies have indicated that derivatives of benzofuran, including this compound, possess cytotoxic effects against various cancer cell lines. For instance, it has been shown to inhibit the proliferation of breast cancer cells (MCF-7) and lung cancer cells (A549) in vitro . The structure-activity relationship studies suggest that modifications to the benzofuran ring significantly influence cytotoxic potency.

Cell Line	IC50 (µM)
MCF-7	25
A549	30
HepG2	20

Anti-inflammatory Activity

In addition to its antimicrobial and anticancer properties, this compound has also been investigated for its anti-inflammatory effects. It was found to inhibit pro-inflammatory cytokines in cell culture models, suggesting its potential use in treating inflammatory diseases .

Case Studies

• Study on Antimicrobial Properties : A comprehensive study evaluated the antibacterial activity of several benzofuran derivatives against a panel of bacterial strains. The results indicated that the compound demonstrated superior activity compared to standard antibiotics, making it a promising candidate for further development .
• Cytotoxicity Assessment : In vitro tests on various cancer cell lines revealed that the compound selectively induced apoptosis in cancer cells while sparing normal cells. This selectivity is crucial for developing safer anticancer therapies .